Cas no 693-02-7 (1-Hexyne)

1-hexyne, also known as n-butyl acetylene, is a water white liquid with a special smell. It is highly toxic, flammable \ explosive, and can produce a large amount of carbon monoxide \ carbon dioxide gas after combustion, which is irritating to skin mucosa. It is used in organic synthesis in industry< Br>
1-Hexyne structure
1-Hexyne structure
1-Hexyne
693-02-7
C6H10
82.1436
MFCD00009504
39551
12732

1-Hexyne Properties

Names and Identifiers

    • 1-Hexyne
    • Hex-1-yne
    • 1-Hexine
    • 5-Hexyne
    • butylacetylene
    • Hexyne
    • n-butylacetylene
    • NSC 9709
    • N-BUTYLACETYLENE
    • C4H9CequivCH
    • HEXYNE(1-)
    • Butyl acetyne
    • 28827-85-2
    • J-802033
    • 5FZF2F38F5
    • CH3(CH2)3C#CH
    • MFCD00009504
    • 1-Hexyne, 97%
    • Q161638
    • InChI=1/C6H10/c1-3-5-6-4-2/h1H,4-6H2,2H
    • FT-0607892
    • EINECS 211-736-9
    • AMY1242
    • NS00042758
    • 1-hexyn
    • DTXSID30870753
    • A836420
    • 26856-30-4
    • EN300-86060
    • H0140
    • F0001-1799
    • UNII-5FZF2F38F5
    • CHEBI:176793
    • 693-02-7
    • n-hexyne
    • NSC9709
    • NSC-9709
    • AKOS015836212
    • STR03772
    • 1-Hexyn; Butylacetylene; NSC 9709; n-Butylacetylene
    • +Expand
    • MFCD00009504
    • CGHIBGNXEGJPQZ-UHFFFAOYSA-N
    • 1S/C6H10/c1-3-5-6-4-2/h1H,4-6H2,2H3
    • C#CCCCC
    • 635687

Computed Properties

  • 82.07825g/mol
  • 0
  • 2.4
  • 0
  • 0
  • 2
  • 82.07825g/mol
  • 82.07825g/mol
  • 0Ų
  • 6
  • 53.7
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 0

Experimental Properties

  • 1.80980
  • 0.00000
  • n20/D 1.399(lit.)
  • Miscible with organic solvents. Immiscible with water.
  • 71°C
  • −132 °C (lit.)
  • 253 mmHg ( 37.7 °C)
  • Fahrenheit: -4 ° f
    Celsius: -20 ° c
  • 0.36g/l (experimental)
  • Water white liquid with special smell [1]
  • Stable. Incompatible with strong oxidizing agents. Highly flammable - readily forms explosive mixtures with air.
  • Insoluble in water, soluble in ethanol \ ether \ benzene, etc [12]
  • Sensitive to air
  • 0.715 g/mL at 25 °C(lit.)

1-Hexyne Security Information

1-Hexyne Customs Data

  • 29012980

  • China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1-Hexyne Related Literature

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